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Compound of Interest

Compound Name: but-3-enamide;hydron

Cat. No.: B12845355

Disclaimer: Specific hazard, toxicology, and occupational exposure limit data for but-3-enamide
(CAS No. 28446-58-4), also known as vinylacetamide, are largely unavailable in public
databases. The following guidance is based on the available physical properties and general
safety protocols for the class of unsaturated amides, such as acrylamide. Researchers must
exercise extreme caution and handle this compound as a substance with unknown but
potentially significant hazards.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals engaged in work with but-3-enamide. The protocols outlined
below are designed to ensure safe handling, storage, and disposal, minimizing risk to

personnel and the environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of but-3-enamide is presented
below. This data is critical for understanding its behavior under laboratory conditions.
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Property Value

CAS Number 28446-58-4

Molecular Formula C4H7NO

Molecular Weight 85.10 g/mol

Appearance White Solid / Plates

Melting Point 66-68 °C

Boiling Point 207.5 °C at 760 mmHg

Synonyms Vinylacetamide, Allylamide, But-3-enamide

Hazard Identification and Precautionary Measures

While specific GHS classifications for but-3-enamide are not established, its structural similarity
to acrylamide—a known neurotoxin and suspected carcinogen—necessitates treating it as a
hazardous substance.

Potential Hazards:

o Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin. The
toxicological properties have not been fully investigated.

e Irritation: May cause irritation to the skin, eyes, and respiratory tract.
o Neurological Effects: Similar unsaturated amides are known neurotoxins.

Due to the lack of data, there are no established Occupational Exposure Limits (OELs) such as
a Time-Weighted Average (TWA) or Short-Term Exposure Limit (STEL). Therefore, exposure
must be minimized to the lowest reasonably practicable level.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling but-3-enamide. The following equipment
must be worn at all times.
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Equipment Type

Specification

Hand Protection

Chemical-resistant nitrile gloves. Double-gloving
is recommended. Change gloves immediately if

contaminated.

Eye/Face Protection

Tightly fitting safety goggles with side-shields or

a full-face shield.

Skin and Body

A flame-resistant lab coat, fully buttoned. Ensure

no skin is exposed between gloves and sleeves.

Respiratory

All handling of solid but-3-enamide or solutions
must be conducted inside a certified chemical

fume hood.

Operational Plan: From Handling to Disposal

Adherence to a strict operational workflow is crucial for safety. The following protocols provide

step-by-step guidance for key laboratory procedures.

Experimental Protocol: Safe Handling and Use

e Preparation:

[¢]

[¢]

o

been recently tested.

o

container.

Designate a specific area within a chemical fume hood for all work with but-3-enamide.
Ensure the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible and have

Assemble all necessary equipment and reagents before retrieving the but-3-enamide

» Weighing and Solution Preparation (within a chemical fume hood):

o To avoid generating dust, carefully open the container inside the fume hood.
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o Use a dedicated spatula to weigh the desired amount of solid but-3-enamide into a tared,
sealed container.

o Slowly add the solvent to the solid to minimize aerosol formation.

o Keep the container closed whenever possible.

e During the Experiment:

o Conduct all manipulations of but-3-enamide, whether in solid or solution form, within the
fume hood.

o Use secondary containment (e.g., a tray) to contain any potential spills.
o Change gloves frequently, at least every two hours, or immediately upon contamination.
o Post-Experiment Decontamination:

o Wipe down all surfaces and equipment in the designated work area with a suitable
decontaminating solution (e.g., soap and water), followed by a rinse with water.

o All decontamination materials (wipes, paper towels) must be treated as hazardous waste.
Storage Plan

o Store but-3-enamide in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

e The container must be kept tightly sealed.
o Store in a designated, labeled cabinet for toxic chemicals.
Disposal Plan

« All waste containing but-3-enamide, including unused product, contaminated consumables
(gloves, wipes, pipette tips), and experimental solutions, must be disposed of as hazardous
chemical waste.

o Collect waste in a dedicated, sealed, and clearly labeled hazardous waste container.
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e Do not mix with other waste streams.

» Follow all institutional, local, and national regulations for hazardous waste disposal.
Emergency Response Protocol: Chemical Spill
Immediate and correct response to a spill is critical to prevent exposure and contamination.
o Alert Personnel: Immediately alert others in the vicinity and your supervisor.

o Evacuate: If the spill is large, volatile, or outside of a fume hood, evacuate the immediate
area.

o Assess the Spill: From a safe distance, determine the nature and scale of the spill. Do not
attempt to clean up a large spill or any spill if you are not trained and equipped to do so.

o Small Spill Cleanup (inside a fume hood):

[¢]

Don appropriate PPE (double nitrile gloves, safety goggles, lab coat).

[e]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial
spill kit).

[e]

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

o

Decontaminate the spill area with soap and water, collecting all cleaning materials as
hazardous waste.

e Large Spill or Spill Outside a Fume Hood:
o Evacuate the area and close the doors.
o Prevent entry to the contaminated area.

o Contact your institution's Environmental Health & Safety (EHS) department or emergency
response team immediately.

The logical workflow for responding to a chemical spill is illustrated in the diagram below.
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Workflow: Emergency Response for Chemical Spill

Chemical Spill Occurs

Alert Personnel
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Assess Spill Hazard
(Size, Location, Volatility)

Yes (Small Spill,
Inside Fume Hood)

Don Appropriate PPE

(Double Gloves, Goggles, Lab Coat)

Contain Spill with
Inert Absorbent

Collect Waste into
Hazardous Waste Container

Decontaminate Spill Area
and Equipment

Cleanup Complete

Can Spill Be
Handled Safely?

No (Large Spill,
Outside Hood, Unknown)

Evacuate Area
Secure Doors

Contact EHS / Emergency
Response Team

Await EHS Arrival

Click to download full resolution via product page

Caption: Emergency spill response workflow for but-3-enamide.
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First Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush skin with copious amounts
of water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
But-3-enamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12845355#personal-protective-equipment-for-
handling-but-3-enamide-hydron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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